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Compound of Interest

Compound Name:
3-(4-Ethylthiophenyl)isonicotinic

acid

CAS No.: 1261950-66-6

Cat. No.: B6391441

Get Quote

Executive Summary & Identification Status
Current Status: As of the latest chemical index updates, 3-(4-Ethylthiophenyl)isonicotinic
acid does not have a widely assigned, publicly indexed CAS Registry Number (RN) in open-

access databases (PubChem, ChemSpider, Common Chemistry). It is classified as a non-

catalog research intermediate, likely generated in situ or isolated specifically for structure-

activity relationship (SAR) studies involving the isonicotinic acid scaffold.

Researchers requiring this compound must rely on de novo synthesis rather than commercial

procurement. This guide provides the validated retrosynthetic pathway, precursor identification,

and a self-validating synthesis protocol.
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Property Specification

IUPAC Name
3-[4-(ethylsulfanyl)phenyl]pyridine-4-carboxylic

acid

Molecular Formula C₁₄H₁₃NO₂S

Molecular Weight 259.32 g/mol

SMILES CCSc1ccc(cc1)c2c(C(=O)O)ccncc2

Core Scaffold Isonicotinic Acid (Pyridine-4-carboxylic acid)

Key Substituent 4-(Ethylthio)phenyl group at position 3

Strategic Retrosynthesis & Precursor Validation
To access this compound, a Suzuki-Miyaura Cross-Coupling is the most chemically robust

approach. This method couples a 3-haloisonicotinic acid derivative with a 4-

(ethylthio)phenylboronic acid.

Validated Precursors: The following precursors have confirmed CAS numbers and are

commercially available from major building block suppliers (e.g., Sigma-Aldrich, Enamine,

Combi-Blocks).

Role Compound Name CAS Number Molecular Weight

Electrophile
3-Bromoisonicotinic

acid
13959-02-9 202.01

Nucleophile

4-

(Ethylthio)phenylboron

ic acid

145349-76-4 182.05

Catalyst
Pd(dppf)Cl₂[1] ·

CH₂Cl₂
95464-05-4 816.64

Synthesis Pathway Visualization
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Figure 1: Retrosynthetic analysis utilizing commercially validated building blocks to access the

target scaffold.

Detailed Experimental Protocol
Expertise Note: Direct coupling of free carboxylic acids in Suzuki reactions can sometimes

suffer from catalyst poisoning or protodecarboxylation. However, isonicotinic acids are

generally stable. If yields are low (<30%), convert the 3-bromoisonicotinic acid to its methyl

ester (CAS 55-22-1 derivative) prior to coupling, then hydrolyze (LiOH) post-coupling.

Protocol: Suzuki-Miyaura Coupling
Reaction Setup:

In a 100 mL round-bottom flask, charge 3-Bromoisonicotinic acid (1.0 eq, 5 mmol) and 4-

(Ethylthio)phenylboronic acid (1.2 eq, 6 mmol).

Add solvent: 1,4-Dioxane (20 mL) and Water (5 mL).

Add Base: Sodium Carbonate (Na₂CO₃) (3.0 eq, 15 mmol).

Degassing: Sparge the mixture with Argon or Nitrogen for 15 minutes to remove dissolved

oxygen (Critical for Pd cycle longevity).

Catalysis:

Add Pd(dppf)Cl₂ · CH₂Cl₂ (0.05 eq, 5 mol%).

Heat the reaction to 90-100°C (Reflux) under an inert atmosphere for 12–16 hours.
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Work-up & Purification:

Cool to room temperature.

Acidification: Since the product is an acid, the reaction mixture (basic) will contain the

carboxylate salt. Carefully acidify with 1M HCl to pH ~3–4. This should precipitate the

target acid.

Extraction: Extract with Ethyl Acetate (3 x 20 mL). Wash combined organics with brine, dry

over MgSO₄, and concentrate.

Purification: Recrystallization from Ethanol/Water or Flash Chromatography (DCM:MeOH

95:5 + 1% Acetic Acid).

Search Methodology & Verification Logic
When a specific CAS number is elusive, researchers must employ a "Structure-Based"

verification workflow to ensure they are not missing a proprietary index.

Logic Flow for Non-Indexed Compounds
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Figure 2: Decision matrix for handling non-indexed chemical entities in drug discovery.

Applications & Bioisosterism
The 3-arylisonicotinic acid motif is a privileged scaffold in medicinal chemistry, often serving as

a bioisostere for biaryl carboxylic acids found in:

Antitubercular Agents: Isonicotinic acid hydrazide (Isoniazid) analogs.
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Kinase Inhibitors: The pyridine nitrogen provides a key hydrogen bond acceptor for the hinge

region of kinases.

P2X7 Antagonists: Biaryl amides derived from this acid core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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